molecular formula C15H17ClN4O B284098 5-(4-benzyl-1-piperazinyl)-4-chloro-3(2H)-pyridazinone

5-(4-benzyl-1-piperazinyl)-4-chloro-3(2H)-pyridazinone

Cat. No.: B284098
M. Wt: 304.77 g/mol
InChI Key: TWXSQWIBFLBSNW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(4-benzyl-1-piperazinyl)-4-chloro-3(2H)-pyridazinone is a useful research compound. Its molecular formula is C15H17ClN4O and its molecular weight is 304.77 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H17ClN4O

Molecular Weight

304.77 g/mol

IUPAC Name

4-(4-benzylpiperazin-1-yl)-5-chloro-1H-pyridazin-6-one

InChI

InChI=1S/C15H17ClN4O/c16-14-13(10-17-18-15(14)21)20-8-6-19(7-9-20)11-12-4-2-1-3-5-12/h1-5,10H,6-9,11H2,(H,18,21)

InChI Key

TWXSQWIBFLBSNW-UHFFFAOYSA-N

SMILES

C1CN(CCN1CC2=CC=CC=C2)C3=C(C(=O)NN=C3)Cl

Canonical SMILES

C1CN(CCN1CC2=CC=CC=C2)C3=C(C(=O)NN=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 7 g of 1-benzylpiperazine, 6.55 g of 4,5-dichloro-3(2H)-pyridazinone and 11 g of K2CO3 in 150 ml of DMF is heated at 110° C. for 4 hours and then concentrated under vacuum. The residue is chromatographed on silica gel, eluting with a DCM/MeOH (95/5; v/v) mixture. The product obtained is taken up in iso ether and triturated and the precipitate formed is isolated with suction. This gives 7 g of the expected product, which is recrystallized from iso ether; m.p.=173-175° C.
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
6.55 g
Type
reactant
Reaction Step One
Name
Quantity
11 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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